Cas no 76995-87-4 (Methyl 4,8-Dimethoxyquinoline-2-Carboxylate)

Methyl 4,8-Dimethoxyquinoline-2-carboxylate is a quinoline derivative with a methyl ester functional group at the 2-position and methoxy substituents at the 4- and 8-positions. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, serving as a key intermediate in the synthesis of biologically active molecules. Its methoxy groups enhance electron density, influencing reactivity in heterocyclic chemistry. The ester moiety provides a handle for further functionalization, making it valuable for derivatization studies. The compound exhibits stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined structure allows for precise modifications in medicinal chemistry and material science research.
Methyl 4,8-Dimethoxyquinoline-2-Carboxylate structure
76995-87-4 structure
Product Name:Methyl 4,8-Dimethoxyquinoline-2-Carboxylate
CAS No:76995-87-4
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD14706073
CID:530605
PubChem ID:53419655
Update Time:2025-05-25

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Quinolinecarboxylic acid, 4,8-dimethoxy-, methyl ester
    • methyl 4,8-dimethoxyquinoline-2-carboxylate
    • MFCD14706073
    • 76995-87-4
    • METHYL4,8-DIMETHOXYQUINOLINE-2-CARBOXYLATE
    • SY242897
    • AKOS030627654
    • SCHEMBL1811362
    • DTXSID90697529
    • AS-41623
    • Methyl 4,8-Dimethoxyquinoline-2-Carboxylate
    • MDL: MFCD14706073
    • Inchi: 1S/C13H13NO4/c1-16-10-6-4-5-8-11(17-2)7-9(13(15)18-3)14-12(8)10/h4-7H,1-3H3
    • InChI Key: OKNSSRWVFHWDAP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)OC)N=C2C(=CC=CC2=1)OC

Computed Properties

  • Exact Mass: 247.08445790g/mol
  • Monoisotopic Mass: 247.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 373.0±37.0 °C at 760 mmHg
  • Flash Point: 179.4±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Security Information

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Pricemore >>

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abcr
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Methyl 4,8-Dimethoxyquinoline-2-Carboxylate Related Literature

Additional information on Methyl 4,8-Dimethoxyquinoline-2-Carboxylate

Recent Advances in the Study of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4): A Comprehensive Research Brief

Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings on this compound, providing a detailed overview of its current research landscape.

The synthesis of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate has been optimized in recent years, with novel methodologies improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis approach that reduces reaction time and minimizes by-products, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, Methyl 4,8-Dimethoxyquinoline-2-Carboxylate has shown promising results as an antimicrobial and anti-inflammatory agent. Research conducted by a team at the University of Cambridge revealed its efficacy against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. The compound's mechanism of action involves the inhibition of bacterial DNA gyrase, a key enzyme in DNA replication. Additionally, its anti-inflammatory properties were attributed to the modulation of NF-κB signaling pathways, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters.

Further investigations have explored the compound's potential in oncology. A preclinical study published in Cancer Research (2024) demonstrated that Methyl 4,8-Dimethoxyquinoline-2-Carboxylate exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of quinoline-metabolizing enzymes. The study suggested that the compound could serve as a scaffold for developing targeted cancer therapies, though further in vivo studies are needed to validate these findings.

Despite these advancements, challenges remain in the clinical translation of Methyl 4,8-Dimethoxyquinoline-2-Carboxylate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have begun to tackle these questions, with one 2024 paper in Drug Metabolism and Disposition providing insights into the compound's absorption and distribution profiles. These findings are crucial for guiding future drug development efforts.

In conclusion, Methyl 4,8-Dimethoxyquinoline-2-Carboxylate (CAS: 76995-87-4) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its diverse biological activities, coupled with advancements in synthesis and characterization, make it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in greater depth.

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